Cas no 887976-37-6 (3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-)
887976-37-6 structure
Product Name:3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-
CAS No:887976-37-6
MF:C14H7F6NO2
MW:335.201304674149
CID:714125
PubChem ID:24729977
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-
- 6-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid
- 6-[3,5-bis(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
- 3-Pyridinecarboxylicacid,6-[3,5-bis(trifluoromethyl)phenyl]
- 887976-37-6
- AB24410
- DTXSID20647032
-
- Inchi: 1S/C14H7F6NO2/c15-13(16,17)9-3-8(4-10(5-9)14(18,19)20)11-2-1-7(6-21-11)12(22)23/h1-6H,(H,22,23)
- InChI Key: MMTVUCXSTASRFJ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C2C=CC(C(=O)O)=CN=2)C=1)(F)F
Computed Properties
- Exact Mass: 335.03800
- Monoisotopic Mass: 335.03809744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19000
- LogP: 4.48440
3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
887976-37-6 (3-Pyridinecarboxylicacid, 6-[3,5-bis(trifluoromethyl)phenyl]-) Related Products
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- 726136-58-9(6-(2-(Trifluoromethyl)phenyl)nicotinic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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